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Compound of Interest

Compound Name: 4-Bromo-2-nitrotoluene

Cat. No.: B1266186

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 4-Bromo-2-nitrotoluene, a key intermediate in organic
synthesis.

Molecular Structure and Identifiers

4-Bromo-2-nitrotoluene is an aromatic compound with a toluene backbone substituted with a
bromine atom at the para position (C4) and a nitro group at the ortho position (C2) relative to
the methyl group.[1] Its chemical formula is C7TH6BrNO2.[2][3][4]

The structure is confirmed by various spectroscopic methods and is represented by the IUPAC
name 4-bromo-1-methyl-2-nitrobenzene.[2]

Table 1: Molecular Identifiers for 4-Bromo-2-nitrotoluene
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Identifier Value Reference
4-bromo-1-methyl-2-

IUPAC Name _ [2]
nitrobenzene

CAS Number 60956-26-5 [2][3][5]

Molecular Formula C7H6BIrNO2 [21[31[4]

Molecular Weight 216.03 g/mol [21[31[5]
1S/C7H6BrNO2/c1-5-2-3-

InChl [2][5]
6(8)4-7(5)9(10)11/h2-4H,1H3
KZNXALJXBRSMFL-

InChlKey [21[4]1[5]
UHFFFAOYSA-N
Cclccce(Br)ccl--INVALID-

SMILES [5]
LINK--=0

EC Number 262-536-3 [5]

PubChem CID 123546 [2]

Physicochemical Properties

4-Bromo-2-nitrotoluene is a solid at room temperature, appearing as a light yellow to dark

brown solid.[6] It is insoluble in water.[5][7]

Table 2: Physicochemical Data for 4-Bromo-2-nitrotoluene

Property Value Reference
Appearance Lig.ht yellow to dark brown 6]
solid
Melting Point 45-48 °C [31(5](6][7]
Boiling Point 130 °C at 12 mmHg 31516171
Solubility Insoluble in water [51[7]
XLogP3 3.1 (2]
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Spectroscopic Data

The structural characterization of 4-Bromo-2-nitrotoluene is supported by various
spectroscopic techniques, including NMR, IR, and mass spectrometry.[2][8]

Table 3: Spectroscopic Data for 4-Bromo-2-nitrotoluene

Technique Data Highlights Reference

5 8.10 (d, J=2.0 Hz, 1H), 7.62
1H NMR (CDCls) (dd, J=2.0, 8.2 Hz, 1H), 7.24 [9]
(d, J=8.2 Hz, 1H), 2.55 (s, 3H)

0 149.5,136.0, 134.1, 132.6,
©°C NMR (CDCE) 127.5, 119.6, 20.1 ]

IR (CDCls, cm~1) 3019, 1526, 1350, 1215 [9]

m/z Top Peak: 90, 2nd
Mass Spec (GC-MS) ) ] [2]
Highest: 89, 3rd Highest: 63

Synthesis and Experimental Protocols

4-Bromo-2-nitrotoluene can be synthesized through various routes, including the
regioselective bromination of o-nitrotoluene.[3][7] A common laboratory-scale synthesis
involves the Sandmeyer reaction of 4-amino-2-nitrotoluene.[9]

This protocol details the synthesis of 4-bromo-2-nitrotoluene from 4-amino-2-nitrotoluene.
o Diazotization:

o Slurry 4-amino-2-nitrotoluene (15.24 g, 99 mmol) in 125 mL of water in a 500 mL 3-necked
flask equipped with a condenser and an addition funnel.

o Heat the suspension to reflux and add 48% HBr (51.5 mL) dropwise.

o Maintain the mixture at reflux for 20 minutes, then cool to 0 °C in an ice bath.
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o Add a solution of NaNO2 (6.45 g, 93 mmol) in 40 mL of water dropwise with rapid stirring,
maintaining the temperature at 0 °C.

o Stir the resulting diazonium solution at 0 °C for 15 minutes.

e Sandmeyer Reaction:

In a separate flask, prepare a mixture of CuBr (15.44 g, 108 mmol) in 75 mL of water and
48% HBr (33 mL), and cool it to 0-5 °C with an ice bath.

[e]

[e]

Add the diazonium solution dropwise to the mechanically stirred CuBr mixture.

o

Stir the thick suspension at room temperature for 20 minutes.

Heat the mixture on a steam bath for an additional 20 minutes and then let it stand

[¢]

overnight.
o Purification:

o lIsolate the product via steam distillation. This affords 4-bromo-2-nitrotoluene (17.79 g,
89% yield) as yellow prisms.

on Step 2: Sandmeyer Reaction Step 3: Purification

Step 1: Diazotizati
Cool to 0°C Forms Add dropwise | [ Stir & Heat Yield: 83% [ Bromo2.
4-Amino-2-nitrotoluene HBr, Hz0, Reflux NaNO2, H:0, 0°C Diazonium Salt Soluton | | cuBr. Her. 0:5°C Crude Product Mixture [H—#| Steam Distillation

Click to download full resolution via product page
Synthesis workflow for 4-Bromo-2-nitrotoluene.

Applications in Organic Synthesis

4-Bromo-2-nitrotoluene is a versatile intermediate used in the synthesis of more complex
molecules for the pharmaceutical, agrochemical, and dye industries.[6] Its functional groups
allow for a variety of chemical transformations.
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Key synthetic applications include its use as a starting material for:

e 4-bromo-2-nitrobenzaldehyde[7]

e 4-bromo-2-nitrobenzoic acid via oxidation[7]

e 6-bromoindole through the Batcho-Leimgruber indole synthesis[7]

The nitro group can be reduced to an amine, and the bromo group can participate in cross-
coupling reactions, making it a valuable building block.

4-Bromo-2-nitrotoluene

Batcho-Leimgruber

Oxidation / Oxidation Synthesis

Multi-step Synthesis

Other Complex Molecules

4-bromo-2-nitrobenzaldehyde 4-bromo-2-nitrobenzoic acid 6-bromoindole (Pharmaceuticals, Dyes)

Click to download full resolution via product page

Synthetic utility of 4-Bromo-2-nitrotoluene.

Safety and Handling

4-Bromo-2-nitrotoluene is classified as an irritant and requires careful handling in a laboratory

setting.[2]

Table 4: GHS Hazard Information
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Hazard Class Category Statement Reference
o H302: Harmful if
Acute Toxicity, Oral 4 [2]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal 4 ) ) [2]
contact with skin
Skin ) H315: Causes skin 2]
Corrosion/Irritation irritation
Serious Eye 5 H319: Causes serious 2]
Damage/Irritation eye irritation
STOT - Single 3 H335: May cause 2]
Exposure respiratory irritation

Precautionary Measures:

¢ Prevention: Wash hands and exposed skin thoroughly after handling.[10] Do not eat, drink,

or smoke when using this product.[10] Wear protective gloves, clothing, and eye/face

protection.[10] Use only outdoors or in a well-ventilated area.[10]

» Response:

o

[¢]

o

If on Skin: Wash with plenty of soap and water.[10]

present and easy to do. Continue rinsing.[10]

[¢]

If Swallowed: Call a poison center or doctor if you feel unwell.[10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[10]

» Storage: Store in a well-ventilated place. Keep container tightly closed.[10]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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